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Compound of Interest

Compound Name: Boc-D-Tyr-OMe

Cat. No.: B558433

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of N-a-(tert-
Butoxycarbonyl)-D-tyrosine methyl ester (Boc-D-Tyr-OMe) from D-tyrosine. This compound is
a valuable building block in peptide synthesis, particularly for the creation of modified peptides
with enhanced stability and biological activity. This guide details the chemical reactions,
experimental procedures, and key data associated with this synthesis.

Overview of the Synthesis Pathway

The synthesis of Boc-D-Tyr-OMe from D-tyrosine is typically a two-step process. The first step
involves the protection of the a-amino group of D-tyrosine with a tert-butyloxycarbonyl (Boc)
group. The second step is the esterification of the carboxylic acid group to form the methyl

ester.
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(Boc)20, Base Esterification
( Boigiasing } (e.g., NaHCOs3, TEA)I ( Boc-D-Tyr-OH } (e.g., SOCl2/MeOH or Mel/Base) Boc-D-Tyr-OMe
Reaction Setup Reaction Setup
Dissolve D-Tyrosine and Base Dissolve K2COs in water
(e.g., NaHCO3) in solvent
(e.g., Dioxane/Water) ¢

(Add D-Tyrosine methyl ester HCD
Cool to 0°C ¢
Cool in ice-water bath
[ Slowly add (Boc)20 )

Reaction ( Slowly add (Boc)20 )

[Warm to RT and stir for 12-240 ¢
l Add Ethanol '

Reaction

[Acidify with dilute HCI to pH 2—3)
¢ (Stir until reaction is complete (TLC))

Work-up and Purification
Extract with Ethyl Acetate \/

¢ (Extract with Ethyl Acetate)
[Wash organic layer with water and brina ¢
(Wash with 1N HCI, water, and brine)

[ Dry over Naz2SOa )
l ( Dry over Na2SOa )

Evaporate solvent
Concentrate under reduced pressure

[Purify by recrystallizatiorD (Wash solid with hexane and dra

Work-up and Purification
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 To cite this document: BenchChem. [Synthesis of Boc-D-Tyr-OMe from D-Tyrosine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558433#boc-d-tyr-ome-synthesis-from-d-tyrosine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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